Nocardicin E
Nocardicin E
Brand Name:
Vulcanchem
CAS No.:
63555-59-9
VCID:
VC0141312
InChI:
InChI=1S/C19H17N3O7/c23-12-5-1-10(2-6-12)15(21-29)17(25)20-14-9-22(18(14)26)16(19(27)28)11-3-7-13(24)8-4-11/h1-8,14,16,21,24,29H,9H2,(H,20,25)(H,27,28)/t14-,16+/m0/s1
SMILES:
C1C(C(=O)N1C(C2=CC=C(C=C2)O)C(=O)O)NC(=O)C(=C3C=CC(=O)C=C3)NO
Molecular Formula:
C19H17N3O7
Molecular Weight:
399.4 g/mol
Nocardicin E
CAS No.: 63555-59-9
Reference Standards
VCID: VC0141312
Molecular Formula: C19H17N3O7
Molecular Weight: 399.4 g/mol
| CAS No. | 63555-59-9 |
|---|---|
| Product Name | Nocardicin E |
| Molecular Formula | C19H17N3O7 |
| Molecular Weight | 399.4 g/mol |
| IUPAC Name | (2R)-2-[(3S)-3-[[2-(hydroxyamino)-2-(4-oxocyclohexa-2,5-dien-1-ylidene)acetyl]amino]-2-oxoazetidin-1-yl]-2-(4-hydroxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C19H17N3O7/c23-12-5-1-10(2-6-12)15(21-29)17(25)20-14-9-22(18(14)26)16(19(27)28)11-3-7-13(24)8-4-11/h1-8,14,16,21,24,29H,9H2,(H,20,25)(H,27,28)/t14-,16+/m0/s1 |
| Standard InChIKey | KZFIBFQUCBWFAX-GOEBONIOSA-N |
| Isomeric SMILES | C1[C@@H](C(=O)N1[C@H](C2=CC=C(C=C2)O)C(=O)O)NC(=O)C(=C3C=CC(=O)C=C3)NO |
| SMILES | C1C(C(=O)N1C(C2=CC=C(C=C2)O)C(=O)O)NC(=O)C(=C3C=CC(=O)C=C3)NO |
| Canonical SMILES | C1C(C(=O)N1C(C2=CC=C(C=C2)O)C(=O)O)NC(=O)C(=C3C=CC(=O)C=C3)NO |
| Synonyms | (αR,3S)-3-[[(2Z)-(Hydroxyimino)(4-hydroxyphenyl)acetyl]amino]-α-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic Acid; [3S-[1(S*),3R*(Z)]]-3-[[(Hydroxyimino)(4-hydroxyphenyl)_x000B_acetyl]amino]-α-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic Acid; |
| PubChem Compound | 5460143 |
| Last Modified | Nov 09 2021 |
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